Cas no 16534-84-2 (Benzeneacetic acid, a-amino-3,4-dihydroxy-)

• Product Name: Benzeneacetic acid, a-amino-3,4-dihydroxy-
• CAS No: 16534-84-2
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 162048
• PubChem ID: 27915
• Update Time: 2025-04-19

Benzeneacetic acid, a-amino-3,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-amino-3,4-dihydroxy-
• 3,4-dihydroxyphenylglycine
• AMINO(3,4-DIHYDROXYPHENYL)ACETIC ACID
• Albb-006731
• Benzeneacetic acid, alpha-amino-3,4-dihydroxy-
• 2-amino-2-(3,4-dihydroxyphenyl)acetic acid
• SCHEMBL10723439
• ZBWTWPZGSGMRTG-UHFFFAOYSA-N
• F79832
• alpha-(3,4-dihydroxyphenyl)glycine
• 138-62-5
• GLYCINE, 2-(3,4-DIHYDROXYPHENYL)-, DL-
• EN300-1841886
• AMINO-(3,4-DIHYDROXY-PHENYL)-ACETIC ACID
• CS-0268742
• 6-BROMO-BENZO[B]THIOPHENE-2-CARBOXYLICACIDMETHYLESTER
• 2-(3,4-Dihydroxyphenyl)glycine
• dl-2-(3,4-Dihydroxyphenyl)-glycine
• a-Amino-3,4-dihydroxybenzeneacetic acid
• DTXSID50937079
• USAF DO-34
• BB 0260646
• Benzeneacetic acid,
• AKOS015854432
• A-amino-3,4-dihydroxy-
• 16534-84-2
• 2-amino-2-(3,4-dihydroxyphenyl)aceticacid
• CHEMBL4074483
• FT-0694828
• AMINO-(3,4-DIHYDROXY-PHENYL)-ACETICACID
• DB-350989
• STK504082

• Inchi： 1S/C8H9NO4/c9-7(8(12)13)4-1-2-5(10)6(11)3-4/h1-3,7,10-11H,9H2,(H,12,13)
• InChI Key： ZBWTWPZGSGMRTG-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C(C(=O)O)N)O

Computed Properties

• Exact Mass: 183.05300
• Monoisotopic Mass: 183.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.1
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Density: 1.55g/cm3
• Boiling Point: 441.8ºC at 760 mmHg
• Flash Point: 221ºC
• Refractive Index: 1.68
• PSA: 89.79000
• LogP: 0.66730

Benzeneacetic acid, a-amino-3,4-dihydroxy- Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives